Cas no 742119-86-4 (Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl-)

• Product Name: Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl-
• CAS No: 742119-86-4
• MF: C₁₅H₁₁Cl₂N₃O₃
• MW: 352.172141313553
• CID: 5227541
• Update Time: 2025-10-25

Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl-

• Inchi： 1S/C15H11Cl2N3O3/c1-20-6-8-2-7(5-18-14(8)19-15(20)23)12(21)10-3-9(16)4-11(17)13(10)22/h2-5,22H,6H2,1H3,(H,18,19,23)
• InChI Key： YPBXFUSCKNHYBP-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)CC2=CC(C(=O)C3=CC(Cl)=CC(Cl)=C3O)=CN=C2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl-

Comprehensive Analysis of Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl- (CAS No. 742119-86-4)

The compound Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl- (CAS No. 742119-86-4) is a structurally complex heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique scaffold combines a pyrido[2,3-d]pyrimidinone core with a 3,5-dichloro-2-hydroxybenzoyl substituent, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase enzymes, which play critical roles in cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for more effective treatments in oncology and inflammatory diseases. The pyrido[2,3-d]pyrimidinone moiety is a well-known pharmacophore in kinase inhibitor design, and the addition of the 3,5-dichloro-2-hydroxybenzoyl group enhances its binding affinity and selectivity. This compound's structural features align with current trends in fragment-based drug discovery and computational chemistry, where researchers leverage AI-driven molecular modeling to optimize lead compounds.

One of the most frequently searched questions in the field is: "What are the potential therapeutic applications of pyrido[2,3-d]pyrimidinone derivatives?" Studies suggest that derivatives of this scaffold exhibit inhibitory activity against key kinases involved in cancer progression, such as EGFR and VEGFR. Additionally, the 3,5-dichloro-2-hydroxybenzoyl moiety may contribute to improved metabolic stability, addressing a common challenge in drug development. This aligns with the growing interest in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in pharmaceutical research.

The synthesis of CAS No. 742119-86-4 involves multi-step organic reactions, including cyclocondensation and acylations, which are often explored in academic and industrial settings. Researchers are also investigating greener synthetic routes, reflecting the broader shift toward sustainable chemistry. Questions like "How to improve the yield of pyrido[2,3-d]pyrimidinone synthesis?" are commonly encountered in forums and publications, highlighting the practical challenges in scaling up production.

From a commercial perspective, Pyrido[2,3-d]pyrimidin-2(1H)-one, 6-(3,5-dichloro-2-hydroxybenzoyl)-3,4-dihydro-3-methyl- is often listed as a high-value intermediate in custom synthesis catalogs. Its applications extend beyond pharmaceuticals, with potential uses in agrochemicals and material science. The compound's versatility makes it a subject of interest for patent filings, as evidenced by its inclusion in several intellectual property portfolios.

In conclusion, CAS No. 742119-86-4 represents a fascinating case study in modern drug discovery. Its combination of a pyrido[2,3-d]pyrimidinone core and a dichloro-hydroxybenzoyl side chain offers multiple avenues for therapeutic innovation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about kinase inhibitors, drug design, and synthetic methodology.